Cas no 864685-01-8 (2-(methylsulfanylmethylsulfanyl)pyridine-3-carboxylic Acid)

• Product Name: 2-(methylsulfanylmethylsulfanyl)pyridine-3-carboxylic Acid
• CAS No: 864685-01-8
• MF: C₈H₉NO₂S₂
• MW: 215.2925593853
• CID: 1850951
• PubChem ID: 17749955
• Update Time: 2025-04-21

2-(methylsulfanylmethylsulfanyl)pyridine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(methylsulfanylmethylsulfanyl)pyridine-3-carboxylic Acid
• 2-Methylsulfanylmethylsulfanyl-nicotinic acid
• AGN-PC-01LQT9
• CTK5F6716
• AG-H-48723
• FS010860
• KB-25584
• 2-{[(Methylsulfanyl)methyl]sulfanyl}pyridine-3-carboxylic acid
• 864685-01-8
• DTXSID00590113

• Inchi： 1S/C8H9NO2S2/c1-12-5-13-7-6(8(10)11)3-2-4-9-7/h2-4H,5H2,1H3,(H,10,11)
• InChI Key： GNGOZBXBRCKCBK-UHFFFAOYSA-N
• SMILES： S(CSC)C1C(C(=O)O)=CC=CN=1

Computed Properties

• Exact Mass: 215.00700
• Monoisotopic Mass: 215.007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101A^2
• XLogP3: 2

Experimental Properties

• PSA: 100.79000
• LogP: 2.19240